Cas no 96017-00-4 (2-acetyl-2,3-dihydro-1H-isoindole-1-carboxylic acid)

• Product Name: 2-acetyl-2,3-dihydro-1H-isoindole-1-carboxylic acid
• CAS No: 96017-00-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD24489455
• CID: 4357182
• PubChem ID: 13381376
• Update Time: 2025-04-24

2-acetyl-2,3-dihydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1-carboxylic acid, 2-acetyl-2,3-dihydro-
• 2-acetyl-2,3-dihydro-1H-isoindole-1-carboxylic acid
• EN300-9424886
• 96017-00-4

• MDL： MFCD24489455
• Inchi： 1S/C11H11NO3/c1-7(13)12-6-8-4-2-3-5-9(8)10(12)11(14)15/h2-5,10H,6H2,1H3,(H,14,15)
• InChI Key： FFHZKAGZCDVVNC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)CN1C(C)=O

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives